Cas no 1893020-57-9 (3,3-difluoro-2,2-dimethylbutan-1-amine)

• Product Name: 3,3-difluoro-2,2-dimethylbutan-1-amine
• CAS No: 1893020-57-9
• MF: C₆H₁₃F₂N
• MW: 137.17092871666
• MDL: MFCD30535599
• CID: 5241027
• PubChem ID: 116839609
• Update Time: 2026-03-08

3,3-difluoro-2,2-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 3,3-difluoro-2,2-dimethyl-
• 3,3-difluoro-2,2-dimethylbutan-1-amine

• MDL： MFCD30535599
• Inchi： 1S/C6H13F2N/c1-5(2,4-9)6(3,7)8/h4,9H2,1-3H3
• InChI Key： CDYAGLOHXAWXOK-UHFFFAOYSA-N
• SMILES： C(N)C(C)(C)C(F)(F)C

Additional information on 3,3-difluoro-2,2-dimethylbutan-1-amine

3,3-Difluoro-2,2-dimethylbutan-1-amine: An Overview of CAS No. 1893020-57-9

3,3-Difluoro-2,2-dimethylbutan-1-amine (CAS No. 1893020-57-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential applications. This compound is characterized by its difluoro and dimethyl substitutions, which confer distinct properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3,3-difluoro-2,2-dimethylbutan-1-amine consists of a butane backbone with two fluorine atoms and two methyl groups attached to the third carbon atom, and an amine group at the first carbon. The presence of these functional groups imparts specific physical and chemical properties to the molecule, such as enhanced lipophilicity and stability. These characteristics are crucial for its use in the development of pharmaceuticals and other advanced materials.

Recent studies have highlighted the potential of 3,3-difluoro-2,2-dimethylbutan-1-amine in various applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the difluoro substitution significantly improved the antiviral activity of the final compounds, making them promising candidates for further development.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 3,3-difluoro-2,2-dimethylbutan-1-amine in the synthesis of potent inhibitors of protein kinases. The results showed that compounds derived from this intermediate exhibited high selectivity and efficacy against specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders. This research underscores the versatility and potential therapeutic applications of 3,3-difluoro-2,2-dimethylbutan-1-amine.

The synthesis of 3,3-difluoro-2,2-dimethylbutan-1-amine has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 1-bromo-3,3-difluoro-2,2-dimethylbutane with ammonia or an amine derivative under controlled conditions. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance the efficiency and scalability of the process.

The physical properties of 3,3-difluoro-2,2-dimethylbutan-1-amine, including its boiling point, melting point, and solubility in different solvents, have been well-characterized. These properties are essential for optimizing its use in various chemical reactions and formulations. For example, its high lipophilicity makes it suitable for incorporation into lipid-based drug delivery systems, which can improve bioavailability and reduce side effects.

In addition to its pharmaceutical applications, 3,3-difluoro-2,2-dimethylbutan-1-amine has shown promise in other areas such as materials science. Researchers have explored its use as a building block for advanced polymers with unique mechanical and thermal properties. These polymers have potential applications in fields such as electronics and aerospace engineering.

The safety profile of 3,3-difluoro-2,2-dimethylbutan-1-amine is an important consideration for its practical use. Toxicological studies have indicated that it is generally safe when handled under appropriate conditions. However, like any chemical compound, it should be used with caution and proper safety measures should be followed to minimize any potential risks.

In conclusion, 3,3-difluoro-2,2-dimethylbutan-1-amine (CAS No. 1893020-57-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it a valuable intermediate for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.